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Compound of Interest

Compound Name: n,n-Dimethylpentadecanamide

Cat. No.: B15469286 Get Quote

Executive Summary
This technical guide addresses the physical and chemical characteristics of N,N-
Dimethylpentadecanamide. Extensive database searches have revealed a significant lack of

specific experimental data for N,N-Dimethylpentadecanamide. To provide valuable insights

for researchers, scientists, and drug development professionals, this document presents a

comprehensive overview of the known properties of its close structural homologs, primarily

N,N-Dimethyldecanamide, along with data on other related long-chain N,N-dimethylamides.

This comparative approach allows for informed predictions regarding the likely characteristics

of N,N-Dimethylpentadecanamide. The guide includes available quantitative data, general

experimental protocols for the synthesis of similar compounds, and discusses their safety

profiles. Due to the absence of specific biological data for N,N-Dimethylpentadecanamide, a

discussion on signaling pathways and the creation of corresponding diagrams is not possible at

this time.

Physicochemical Characteristics of N,N-Dimethyl
Amides
While specific data for N,N-Dimethylpentadecanamide is not readily available, the properties

of its shorter-chain homolog, N,N-Dimethyldecanamide, and other related compounds provide

a basis for estimating its characteristics.
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Table 1: Physical and Chemical Properties of N,N-Dimethyldecanamide and Related

Compounds

Property
N,N-
Dimethyldecan
amide

N,N-
Dimethyldodec
anamide

N,N-
Dimethylsteara
mide

N,N-
Dimethylpenta
namide

CAS Number
14433-76-2[1][2]

[3][4][5][6]
3007-53-2 3886-90-6[7] 1115-83-9

Molecular

Formula

C₁₂H₂₅NO[1][2]

[3][4][6]
C₁₄H₂₉NO C₂₀H₄₁NO[7] C₇H₁₅NO[8]

Molecular Weight
199.33 g/mol [1]

[3][5][6]
227.41 g/mol 311.58 g/mol [7] 129.20 g/mol [8]

Appearance
Colorless to light

yellow liquid[9]
- - -

Boiling Point
110 °C @ 0.5

mmHg
- - -

Flash Point
147 °C (closed

cup)[5]
- - -

Density

0.9216 g/cm³

(rough estimate)

[4]

- - -

Water Solubility
Not miscible or

difficult to mix[4]

Low water

solubility[9]
- -

Synthesis of N,N-Dimethyl Amides: Experimental
Protocols
The synthesis of N,N-dimethyl amides, such as N,N-Dimethyldecanamide, can be achieved

through several established methods. A general approach involves the reaction of a

corresponding acyl chloride with dimethylamine.
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General Procedure for the Synthesis of N,N-Dimethyl
Amides from Acyl Chlorides
This procedure is based on the common laboratory synthesis of amides.

Materials:

Decanoyl chloride (or other relevant acyl chloride)

Dimethylamine (solution in THF or as a gas)

Anhydrous diethyl ether or dichloromethane

Triethylamine or pyridine (as a base)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Addition funnel

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Methodology:

A solution of decanoyl chloride in an anhydrous solvent (e.g., diethyl ether) is prepared in a

round-bottom flask equipped with a magnetic stirrer and an addition funnel. The flask is

cooled in an ice bath.
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A solution of dimethylamine (2 equivalents) and a non-nucleophilic base like triethylamine

(1.1 equivalents) in the same anhydrous solvent is added dropwise from the addition funnel

to the stirred solution of the acyl chloride.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure the reaction goes to completion.

The reaction mixture is then washed sequentially with saturated aqueous sodium

bicarbonate solution and brine.

The organic layer is separated, dried over anhydrous magnesium sulfate, and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield the crude

N,N-dimethyldecanamide.

The crude product can be further purified by vacuum distillation or column chromatography.

A patent for the preparation of a catalyst for N,N-dimethyl-caprylamide/decanamide describes a

process involving the reaction of sodium silicate and sodium metaaluminate to create a catalyst

that can improve the efficiency of the amidation reaction.[10]

Logical Workflow for Amide Synthesis
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General Workflow for N,N-Dimethyl Amide Synthesis

Acyl Chloride +
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Reaction in
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Organic Layer
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Click to download full resolution via product page

Caption: General workflow for the synthesis of N,N-dimethyl amides.
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Biological Activity and Signaling Pathways
There is no specific information available in the searched literature regarding the biological

activity or associated signaling pathways of N,N-Dimethylpentadecanamide. However, some

long-chain N-acylethanolamines, which are structurally related, are known to have biological

activities, including anti-inflammatory and analgesic effects.[11] For instance,

palmitoylethanolamide and oleoylethanolamide are two such compounds.[11] It is important to

note that these are N-acylethanolamines and not N,N-dimethylamides, so their biological

activities may not be transferable.

Some diarylpentanoids have been studied for their antibacterial and anti-inflammatory

activities.[12][13] These compounds can inhibit the production of pro-inflammatory mediators

like nitric oxide (NO).[12]

Safety and Handling
Safety data for N,N-Dimethyldecanamide indicates that it can cause skin and serious eye

irritation, and may cause respiratory irritation.[9][14] It is also considered harmful to aquatic life

with long-lasting effects.[9][15]

General Handling Precautions:

Wear protective gloves, protective clothing, eye protection, and face protection.[9][14]

Use only outdoors or in a well-ventilated area.[9]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[9]

Wash skin thoroughly after handling.[9][15]

First Aid Measures:

If on skin: Wash with plenty of soap and water.[14][15]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[14][15]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[14]
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Chemical Stability:

N,N-Dimethyldecanamide is stable under normal conditions.[14]

Incompatible with strong oxidizing agents.[14]

Hazardous decomposition products include carbon oxides and nitrogen oxides.[14]

Conclusion
While a detailed technical guide on the specific characteristics of N,N-
Dimethylpentadecanamide cannot be provided due to a lack of available data, this document

offers a comprehensive overview of its closely related homologs. The provided information on

the physicochemical properties, synthesis, and safety of compounds like N,N-

Dimethyldecanamide serves as a valuable resource for researchers and professionals in the

field. It is anticipated that the properties of N,N-Dimethylpentadecanamide will be similar to

these related long-chain N,N-dimethylamides. Further experimental investigation is required to

fully elucidate the specific characteristics and biological activities of N,N-
Dimethylpentadecanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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